Cas no 681808-58-2 (1-propylcyclopropanesulfonamide)

• Product Name: 1-propylcyclopropanesulfonamide
• CAS No: 681808-58-2
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 2120744
• PubChem ID: 22499360
• Update Time: 2025-06-10

1-propylcyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-propylcyclopropanesulfonamide
• Cyclopropanesulfonamide, 1-propyl- (9CI)
• 1-propyl-cyclopropanesulfonic acid amide
• H28468
• 1-propyl-cyclopropylsulfonamide
• JDVZQFKEWTYPPG-UHFFFAOYSA-N
• 681808-58-2
• A1-08890
• 1-Propylcyclopropane-1-sulfonamide
• SCHEMBL635121
• DB-337396

• Inchi： 1S/C6H13NO2S/c1-2-3-6(4-5-6)10(7,8)9/h2-5H2,1H3,(H2,7,8,9)
• InChI Key： JDVZQFKEWTYPPG-UHFFFAOYSA-N
• SMILES： S(C1(CCC)CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 163.06669983Da
• Monoisotopic Mass: 163.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68.5Ų